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Compound of Interest

N-(3-acetylphenyl)-4-
Compound Name:

methoxybenzamide
CAS No.: 316150-74-0

Cat. No.: B2730633

Get Quote

Introduction & Compound Identity

N-(3-acetylphenyl)-4-methoxybenzamide is a diaryl amide featuring an electron-rich p-
anisoyl moiety coupled to a m-acetyl aniline. This electronic "push-pull" system—donating
methoxy group vs. withdrawing acetyl and amide groups—creates distinct spectroscopic
signatures useful for structural validation and impurity profiling.

Chemical Identity
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Property Data

IUPAC Name N-(3-acetylphenyl)-4-methoxybenzamide

Molecular Formula C16H15NO3

Molecular Weight 269.30 g/mol

Monoisotopic Mass 269.1052 Da
COC1=CC=C(C=C1)C(=0O)NC2=CC=CC(=C2)C

SMILES
(=O)C

o p-Methoxybenzoyl (Anisoyl), 3-
Key Moieties

Aminoacetophenone

Synthesis & Experimental Context

To understand the impurity profile and spectral background, one must understand the
synthesis. The most robust route utilizes a Schotten-Baumann acylation, minimizing side
reactions common with coupling agents.

Protocol: Schotten-Baumann Acylation

» Reagents: 3-Aminoacetophenone (1.0 eq), 4-Methoxybenzoyl chloride (1.1 eq), Pyridine (2.0
eq) or TEA, DCM (Solvent).

e Procedure:

[¢]

Dissolve 3-aminoacetophenone in dry DCM at 0°C.

o

Add base (Pyridine/TEA) to scavenge HCI.

o

Dropwise addition of 4-methoxybenzoyl chloride (dissolved in DCM) to control exotherm.

Warm to RT and stir for 4 hours.

[¢]

[¢]

Quench: 1M HCIl wash (removes unreacted amine/pyridine), followed by NaHCOs wash
(removes acid).
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o Purification: Recrystallization from Ethanol/Water.

Workflow Diagram (Graphviz)

Start: Add: Reaction Workup: Final Product:
3-Aminoacetophenone | 4-Methoxybenzoyl Chloride | Nucleophilic Acyl Substitution P 1. 1M HCl Wash P N-(3-acetylphenyl)-4-methoxybenzamide
(DCM, 0°C) + Pyridine (4h, RT) 2. NaHCO3 Wash (Recryst. EtOH)

Click to download full resolution via product page

Figure 1: Step-wise synthesis workflow for the isolation of the target benzamide.[1][2]

Mass Spectrometry (MS) Analysis

The mass spectrum of this compound is dominated by cleavage at the amide bond. The
molecule is essentially two isobaric halves (Mass ~135 Da) connected by an amide linkage,
which simplifies the fragmentation pattern.

ESI-MS Data (Positive Mode)

lon Type m/z (Calculated) Description

Protonated Molecular lon

[M+H]*+ 270.1 ) o
(Base Peak in soft ionization)
Sodium Adduct (Common in
[M+Na]* 292.1 o
glass/solvent contamination)
[CH30-Ph-COJ* (Acylium ion
Fragment A 135.0

of anisic acid)

[Hz2N-Ph-COCHs + H]*
Fragment B 136.1 (Protonated 3-
aminoacetophenone)

Fragmentation Logic

Under Collision-Induced Dissociation (CID), the amide bond is the weakest link.

» Alpha-Cleavage: The bond between the carbonyl carbon and the nitrogen breaks.
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¢ Acylium Formation: The positive charge is stabilized by the resonance of the p-methoxy
group on the benzoyl fragment (m/z 135).

[M+H]+: 270.1

Parent lon

Amide Bond Cleavage

Minor Path

Major Path

m/z 135.0 m/z 136.1

[p-MeO-Ph-C=0]+ [H2N-Ph-Ac]+
(Acylium lon) (Amine Fragment)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway in ESI+ MS analysis.[2]

Infrared Spectroscopy (IR)

The IR spectrum provides rapid confirmation of the functional group transformations (Amine

Amide).
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Frequency (cm™?) Vibration Mode Structural Assignment

Secondary Amide (Sharp,
3300 - 3350 N-H Stretch

single band)

Ketone (Conjugated to phenyl
1680 C=0 Stretch ) (Conjug pheny

ring)

Amide | (Lower freq due to
1650 - 1660 C=0 Stretch

resonance)

Amide Il (Coupled C-N
1530 - 1550 N-H Bend

stretch/N-H bend)

Aryl Alkyl Ether (Methox
1250 C-O Stretch YA ( Y

group)

para-substituted benzene
820 - 840 C-H Bend ) )

(Anisoyl ring)

meta-substituted benzene
780, 690 C-H Bend

(Acetylphenyl ring)

Diagnostic Note: The presence of two carbonyl peaks (1680 and 1650) is the key identifier. If
only one broad peak is seen, the resolution is insufficient or the sample is wet.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for structural validation. The data below assumes DMSO-ds as
the solvent, which is standard for moderately soluble amides and prevents proton exchange of
the amide NH.

'H NMR (400 MHz, DMSO-ds)

Chemical shifts (

) are referenced to TMS (0.00 ppm) or residual DMSO (2.50 ppm).
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Coupling (
Multiplicit Integral Assignment
)
10.25 Singlet (br) 1H Amide NH -
) ] H-2
8.25 Singlet (t-like) 1H -
(Acetylphenyl)
H-2', H-6'
8.05 Doublet 2H ] H
(Anisoyl) z
H-6
7.95 Doublet 1H H
(Acetylphenyl) z
H-4
7.70 Doublet 1H H
(Acetylphenyl) z
7.50 Triplet 1H i
. riple
P (Acetylphenyl) Hz
H-3', H-5'
7.08 Doublet 2H ) H
(Anisoyl) z
3.84 Singlet 3H Methoxy (-OCHs) -
2.60 Singlet 3H Acetyl (-COCHs) -

3C NMR (100 MHz, DMSO-ds)
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(ppm) Carbon Type Assighment
197.8 C=0 (Ketone) Acetyl Carbonyl
165.2 C=0 (Amide) Benzamide Carbonyl
162.1 C-0O (Ar) C-4' (Methoxy ipso)
139.5 C-N (Ar) C-1 (Amine ipso)
137.2 C-C=0 (Ar) C-3 (Acetyl ipso)
129.8 CH (Ar) C-2', C-6' (Anisoyl)
129.2 CH (Ar) C-5 (Acetylphenyl)
126.8 CH (Ar) C-4/6 (Acetylphenyl)
1235 CH (Ar) C-4/6 (Acetylphenyl)
C-2 (Acetylphenyl - isolated
119.8 CH @A) betw(een :urt)Jstit:/ents)
113.8 CH (Ar) C-3', C-5' (Anisoyl)
55.6 CHs Methoxy Carbon
26.9 CHs Acetyl Methyl Carbon

NMR Assignment Diagram

The following diagram illustrates the logical flow of assigning protons based on splitting

patterns and chemical environment.

Singlet @ 3.84 ppm
(3H, O-CH3)

Indicates Anisoyl Ring

AA'BB' System

Singlet @ 2.60 ppm
(8H, CO-CH3)

P (7.08 & 8.05 ppm)

Para-substitution

Indicates Acetylphenyl Ring >

Meta Pattern

(Singlet, 2x Doublet, Triplet)

Asymmetric Ring

Target Structure
Validation

Click to download full resolution via product page
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Figure 3: Logic flow for 1H NMR structural assignment.

Quality Control & Impurity Profiling

When analyzing this compound for drug development, specific impurities must be monitored.
e 4-Methoxybenzoic Acid: Result of chloride hydrolysis.

o Detection: Broad OH stretch in IR (2500-3300 cm~?); Shifted aromatic protons in NMR.
¢ 3-Aminoacetophenone: Unreacted starting material.

o Detection: Primary amine doublet (~5.0 ppm) in NMR; Distinct shift in HPLC retention
time.

» Bis-acylation: Reaction at the nitrogen twice (rare due to sterics) or reaction at the ketone
alpha-carbon (very rare).

o Detection: Disappearance of Amide NH peak in NMR; Mass = [M + Anisoyl]*.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 3-METHOXY-N-PHENYLBENZAMIDE | CAS 6833-23-4 [matrix-fine-chemicals.com]
e 2. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Profile of N-(3-
acetylphenyl)-4-methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2730633/docs#technical-guide-spectroscopic-profile-
of-n-3-acetylphenyl-4-methoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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